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Compound of Interest

Compound Name: 1-Methylpentyl acrylate

CAS No.: 51443-71-1

Cat. No.: B12643921

Get Quote

Synonyms: 2-Hexyl Acrylate, Hexan-2-yl Acrylate CAS: 51443-71-1 Molecular Formula:

C₉H₁₆O₂[1]

Executive Summary & Strategic Analysis
1-Methylpentyl acrylate (2-hexyl acrylate) is a monofunctional acrylate monomer

characterized by a branched alkyl tail. Unlike its linear isomer (n-hexyl acrylate), the branching

at the C1 position (relative to the pentyl chain) disrupts polymer chain packing. This results in a

lower glass transition temperature (

) in derived homopolymers, making it a critical component for Pressure Sensitive Adhesives
(PSAs) and hydrophobic drug delivery matrices where flexibility and tack are required.

Retrosynthetic Strategy
Synthesizing secondary alkyl acrylates presents unique challenges compared to primary

acrylates due to the steric hindrance of the secondary hydroxyl group and the risk of alcohol

dehydration (elimination) under acidic conditions.
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Route Methodology Pros Cons

A. Direct Esterification

(Fischer)

Acrylic Acid + 2-

Hexanol (Acid Cat.)

Scalable, low cost,

industrial standard.

Requires azeotropic

water removal; slower

kinetics due to steric

hindrance.

B. Acryloyl Chloride
Acryloyl Chloride + 2-

Hexanol (Base)

High conversion, mild

temp, suitable for lab

scale.

Expensive reagents;

requires strict

moisture control;

generation of HCl

salts.

C. Transesterification
Methyl Acrylate + 2-

Hexanol (Ti/Sn Cat.)

Neutral conditions

possible.

Equilibrium driven;

difficult methanol

removal; potential for

polymerization during

distillation.

Recommendation: For research and drug development applications requiring <1kg batches

with high purity, Route A (Direct Esterification) using a Dean-Stark apparatus is the most

robust, self-validating protocol. Route B is reserved for milligram-scale discovery where yield is

prioritized over cost.

Critical Safety & Handling
Warning: Acrylates are potent sensitizers and lachrymators. They are prone to "popcorn"

polymerization, which is exothermic and explosive.

Inhibitor Necessity: Never distill or heat acrylates without an inhibitor.

Process Inhibitor:Phenothiazine (PTZ) or Hydroquinone (HQ) (active without oxygen).

Storage Inhibitor:Monomethyl ether of hydroquinone (MEHQ) (requires dissolved oxygen

to function).

Lachrymator: All operations must occur in a fume hood.
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Flash Point: ~65-75°C (Estimate). Ground all glassware.

Primary Protocol: Azeotropic Esterification
This protocol utilizes p-toluenesulfonic acid (p-TsOH) as a catalyst. It is preferred over sulfuric

acid to minimize the dehydration of the secondary alcohol (2-hexanol) into hexenes.

Reagents & Equipment[2]
Reactants: Acrylic Acid (1.1 eq), 2-Hexanol (1.0 eq).

Solvent: Cyclohexane or Toluene (forms azeotrope with water).

Catalyst:p-Toluenesulfonic acid monohydrate (1-2 mol%).

Inhibitor: Hydroquinone (500 ppm relative to acrylic acid mass).

Setup: 3-neck Round Bottom Flask (RBF), Dean-Stark trap, Reflux condenser, Temperature

probe, Magnetic stir bar.

Step-by-Step Workflow
Charge: To the RBF, add 2-hexanol, Acrylic Acid, solvent (approx. 1:1 volume ratio with

reactants), p-TsOH, and Hydroquinone.

Reflux: Heat the mixture to reflux. The solvent/water azeotrope will condense into the Dean-

Stark trap.

Validation (Self-Correcting Step): Monitor the water layer in the trap.

Theoretical Yield: Calculate expected water volume (18 mL per mole).

Endpoint: Reaction is complete when water evolution ceases (typically 4-8 hours).

Workup:

Cool to room temperature.
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Wash with 5% NaHCO₃ (2x) to remove excess acrylic acid and catalyst. Caution: CO₂

evolution.

Wash with Brine (1x) to break emulsions.

Dry organic layer over anhydrous MgSO₄.

Concentration: Remove solvent via rotary evaporation at reduced pressure (40°C bath). Do

not overheat.

Reaction Mechanism Visualization
The following diagram illustrates the acid-catalyzed mechanism tailored for secondary alcohols.
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Caption: Acid-catalyzed Fischer esterification mechanism involving protonation, nucleophilic

attack by 2-hexanol, and water elimination.

Purification (Vacuum Distillation)
Crude 1-methylpentyl acrylate contains traces of solvent, alcohol, and oligomers.

Add Inhibitor: Add MEHQ (50-100 ppm) to the crude oil before distillation.

Setup: Short-path distillation head with a high-vacuum pump.

Conditions:

Pressure: < 5 mmHg (Essential to keep boiling point low).
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Bath Temp: Do not exceed 90°C.

Collection: Collect the main fraction. Discard the "forerun" (solvent traces).

Storage: Store in amber glass at 4°C.

Alternative Route: Acryloyl Chloride (High Purity)
For drug delivery applications where trace acid contamination is unacceptable.

Setup: Flame-dried RBF, N₂ atmosphere, 0°C ice bath.

Reagents: 2-Hexanol (1 eq), Triethylamine (1.2 eq), DCM (Solvent).

Addition: Add Acryloyl Chloride (1.05 eq) dropwise. The reaction is highly exothermic.

Workup: Filter off the precipitated Triethylamine-HCl salt. Wash filtrate with water, dry, and

concentrate.

Synthesis Workflow Diagram
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Phase 1: Reaction
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Caption: Operational workflow for the synthesis of 1-methylpentyl acrylate via direct

esterification.

Characterization & Data
Verify the identity of the synthesized monomer using NMR and physical constants.

1H-NMR Analysis (CDCl₃, 400 MHz)
Shift (δ ppm) Multiplicity Integration Assignment

Structural
Context

6.38 dd 1H Vinyl H (trans)
Acrylate double

bond

6.10 dd 1H Vinyl H (gem)
Acrylate double

bond

5.80 dd 1H Vinyl H (cis)
Acrylate double

bond

4.98 m 1H -CH-O-
Methine proton

(chiral center)

1.5 - 1.6 m 2H -CH₂- Alkyl chain (C3)

1.2 - 1.4 m 4H -CH₂-CH₂-
Alkyl chain (C4,

C5)

1.22 d 3H -CH₃
Methyl group at

C1 (branch)

0.89 t 3H -CH₃ Terminal methyl

Physical Properties (Reference)
Boiling Point: ~65°C @ 4 mmHg (Estimated based on C9 acrylate analogs [1]).

Density: ~0.880 g/mL @ 25°C.[2]

Appearance: Clear, colorless liquid.[2][3][4][5][6]
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Solubility: Insoluble in water; soluble in THF, DCM, Toluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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